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For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for the use
of sodium metatungstate (SMT), also known as sodium polytungstate (SPT), for the
separation of heavy minerals from sediment samples. SMT is a non-toxic and reusable heavy
liquid, offering a safer and more environmentally friendly alternative to traditional hazardous
heavy liquids like bromoform and tetrabromoethane.[1][2][3][4]

Introduction to Sodium Metatungstate (SMT)

Sodium metatungstate (Nas[H2W120a40]) is an inorganic salt that, when dissolved in water,
can create solutions with a wide range of densities, from 1.0 g/cm?3 up to a maximum of 3.1
g/cm3.[1][2][3] This property makes it an excellent medium for density gradient separation of
minerals.[1][5] Materials with a density greater than the SMT solution will sink, while those with
a lower density will float.[6] This technique is widely used in geology, paleontology, and soil
sciences for isolating specific mineral fractions for further analysis.[1][7]

Key Advantages of Sodium Metatungstate:

e Non-toxic: SMT is considered non-toxic, significantly reducing health risks compared to
halogenated hydrocarbons.[1][2][3]

e Reusable: The solution can be recovered, cleaned, and reused, making it cost-effective over
time.[2][7]
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Low Viscosity at Lower Densities: SMT solutions have a relatively low viscosity, which allows
for efficient separation.[1][3] However, viscosity increases significantly at higher densities.[6]

[8]

Water-Soluble: Spills can be easily cleaned with water, and the separated minerals can be
washed with deionized water.[2]

Stable: It is stable at room temperature and has a nearly neutral pH in solution.[1][2]

Health and Safety Precautions

While SMT is considered non-toxic, it is still a chemical and should be handled with appropriate

care.

Personal Protective Equipment (PPE): Always wear safety glasses, gloves, and a lab coat.[7]
In case of eye contact, rinse cautiously with water for several minutes.[9][10]

Handling: Avoid ingestion and inhalation.[11] Wash hands thoroughly after handling.[9]

Spills: Clean up spills immediately.[12] Due to its water solubility, spills can be diluted with

water and wiped up.

Disposal: Dispose of waste materials in accordance with local, state, and federal regulations.
[9] Although less harmful than other heavy liquids, it can be harmful to aquatic life with long-
lasting effects.[10][11][12][13]

Quantitative Data

The following tables summarize key quantitative data for the preparation and use of sodium

metatungstate solutions.

Table 1: Properties of Sodium Metatungstate
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Property Value Reference(s)
) Naes[H2W12040] or

Chemical Formula [1][3]
3Na2W04-9W0s3-H20

Molecular Weight ~2986 g/mol [71[10]

Maximum Achievable Density 3.1 g/cm3 [1112][3]
Approximately 6 (nearl

pH of Solution PP v 6 (nearly [1][2]
neutral)

Appearance White crystalline powder [31[7]

Solubility Highly soluble in water [3]

Table 2: Preparation of Sodium Metatungstate Solutions of Varying Densities

Grams of SMT

Desired Density Mass Percent of

Powder per 100 mL  Reference(s)
(glcm?) SMT Powder

Water (approx.)
2.80 82% 455 [2]

Used for fine-grained
2.89 - [14]
sand samples

833 gin 155 g of
2.90 - o [15]
distilled water

Note: The exact amount of SMT powder required may vary slightly depending on the specific
batch and hydration state of the salt. It is always recommended to verify the final density with a
hydrometer or by weighing a known volume.

Table 3: Comparison of Separation Times
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Density Range Average

Heavy Liquid . . Reference(s)
(glcm?) Separation Time

Sodium Metatungstate < 3.0 ~30 minutes [2]

Sodium Metatungstate > 3.0 ~1 hour 40 minutes [2]

Bromoform ~2.89 ~15 minutes [2]

Methylene lodide >3.0 ~15 minutes [2]

Experimental Protocols

This section provides detailed step-by-step protocols for heavy mineral separation using
sodium metatungstate.

o Determine Required Density: Decide on the target density for your separation based on the
minerals of interest. Most heavy mineral suites are separated at a density of 2.85 g/mL to
2.90 g/mL.[6][15]

o Weigh SMT Powder: Accurately weigh the required amount of sodium metatungstate
powder.

» Dissolution: In a beaker, add the SMT powder to deionized or distilled water.[2] It is
recommended to add the powder to the water gradually while stirring continuously with a
magnetic stirrer.[15]

o Density Check: Once the powder is fully dissolved, allow the solution to cool to room
temperature. Measure the density using a calibrated hydrometer or by accurately weighing a
known volume (e.g., in a pycnometer).

¢ Density Adjustment:

o To increase density, add more SMT powder and stir until dissolved. Alternatively, the
solution can be gently heated (e.g., in an oven at 60-80°C) to evaporate some of the
water.[2][15]

o To decrease density, add a small amount of deionized water and mix thoroughly.[15]
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o Storage: Store the prepared solution in a sealed container to prevent evaporation and
changes in density.[2]

e Sample Preparation:
o Ensure the sediment sample is dry.[2]

o Sieve the sample to the desired grain size fraction.[2] For fine-grained samples (<200
mesh or 0.074mm), a centrifuge method is recommended.[2][16]

o Wash the sample with water to remove fine clay and soluble salts that may react with the
SMT solution.[2] For samples containing carbonates (calcite, dolomite), a pre-treatment
with dilute HCI may be necessary, followed by thorough washing with distilled water.[2]

e Separation:
o Pour the prepared SMT solution into a separatory funnel.[2]

o Slowly add the dried sediment sample to the funnel and stir gently to ensure all grains are
wetted by the solution.[2][17]

o Allow the mixture to stand undisturbed for the separation to occur. The time required will
depend on the density of the solution and the grain size of the sample (see Table 3).[2]
Heavier minerals will sink to the bottom, while lighter minerals will float.

o Collection of Heavy Minerals (Sink Fraction):

o Once a clear separation is observed, carefully open the stopcock of the separatory funnel
to drain the heavy mineral fraction into a filter funnel lined with appropriate filter paper.[17]

o Close the stopcock before the light mineral fraction reaches the bottom.
» Collection of Light Minerals (Float Fraction):

o Place a second filter funnel with filter paper under the separatory funnel and drain the
remaining solution and the light mineral fraction.[17]

e Washing:
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o Wash both the heavy and light mineral fractions thoroughly with deionized water to remove
all traces of the SMT solution. Collect the wash water for SMT recovery.

Drying and Weighing:
o Dry the separated mineral fractions in an oven at a low temperature (e.g., 60°C).
o Once completely dry, weigh each fraction.

Collection: Collect all the used SMT solution and the initial washings from the mineral
fractions.[2]

Filtration: Filter the collected solution to remove any suspended fine particles.[2] A microfilter
system can be effective.[2]

Reconcentration: Evaporate the excess water from the diluted solution to restore its original
density. This can be done by placing the solution in a large evaporating dish in a fume hood
or a low-temperature oven (around 60°C).[2]

Density Check and Storage: Once the desired density is reached, allow the solution to cool
and verify the density. Store in a sealed container for future use.

Visualizations
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Workflow for heavy mineral separation using sodium metatungstate.
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Key factors that influence the efficiency of heavy mineral separation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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BENGHE Methodological & Application

Check Availability & Pricing

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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